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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617

Benchmarking the Lightfastness of Disperse
Brown 4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness properties of C.l. Disperse
Brown 4 against other commercially available disperse brown dyes. The data presented is
supported by standardized experimental protocols to ensure accuracy and reproducibility,
offering valuable insights for material selection and development.

Comparative Analysis of Fastness Properties

The selection of a disperse dye is often governed by its fastness properties, with lightfastness
being a critical parameter for applications where materials are exposed to significant light. The
following table summarizes the lightfastness, wash fastness, and sublimation fastness of
Disperse Brown 4 and a selection of alternative disperse brown dyes. Lightfastness is rated
on the Blue Wool Scale (1-8), where 8 indicates the highest fastness. Wash and sublimation
fastness are rated on a grey scale (1-5), with 5 representing the best performance.
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. Wash Fastness Sublimation

C.l. Name Lightfastness (ISO)
(1ISO) Fastness (ISO)

Disperse Brown 4 5-6 4-5 4
Disperse Brown 1 5-6 4-5 3-4[1]
Disperse Brown 13 6 4 5[2]
Disperse Brown 19 6 5 5[3][4]
Disperse Brown 27 5-6 4-5 4-5

Experimental Protocols for Lightfastness Testing

The data presented in this guide is based on internationally recognized standards for
determining the colorfastness to light of textiles. The primary methods used are ISO 105-B02
and AATCC Test Method 16.3, both of which utilize a xenon arc lamp to simulate natural
daylight.

Principle of the Test

A specimen of the textile dyed with the disperse dye is exposed to artificial light under
controlled conditions, alongside a set of blue wool references. The lightfastness of the dye is
assessed by comparing the change in color of the test specimen with that of the blue wool
references.

Apparatus

» Light Source: Xenon arc lamp with a correlated color temperature of 5500 K to 6500 K.
o Exposure Chamber: Controlled environment for temperature and humidity.
e Specimen Holders: To mount the textile samples.

o Blue Wool Standards: A set of standardized blue wool fabrics with known lightfastness
ratings (1-8).

e Grey Scale for Color Change: To visually assess the change in color.
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Procedure

Specimen Preparation: A sample of the textile dyed with the disperse dye is prepared to the
specified dimensions. A portion of the sample is covered to serve as an unexposed
reference.

Mounting: The specimen and the blue wool standards are mounted on holders and placed in
the exposure chamber.

Exposure Conditions: The chamber is set to specific conditions of temperature, humidity, and
irradiance as prescribed by the chosen standard (ISO 105-B02 or AATCC 16.3).

Exposure: The specimens and standards are exposed to the xenon arc light for a
predetermined duration or until a specific blue wool standard has faded to a particular grey
scale rating.

Evaluation: After exposure, the change in color of the test specimen is compared to the
change in the blue wool standards. The lightfastness rating is assigned based on the blue
wool standard that shows a similar degree of fading.

Experimental Workflow

The following diagram illustrates the general workflow for determining the lightfastness of a

disperse dye according to industry standards.
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Caption: Workflow for Lightfastness Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078617#benchmarking-the-lightfastness-of-disperse-
brown-4-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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